Cas no 1805681-57-5 (4-Mercapto-2-(2-oxopropyl)mandelic acid)

• Product Name: 4-Mercapto-2-(2-oxopropyl)mandelic acid
• CAS No: 1805681-57-5
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 4939075
• Update Time: 2025-05-30

4-Mercapto-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12O4S/c1-6(12)4-7-5-8(16)2-3-9(7)10(13)11(14)15/h2-3,5,10,13,16H,4H2,1H3,(H,14,15)
• InChI Key： LWKCKBNYQAHRFA-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(C(=O)O)O)=C(C=1)CC(C)=O

Computed Properties

• Exact Mass: 240.04563003 g/mol
• Monoisotopic Mass: 240.04563003 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6
• Molecular Weight: 240.28

Additional information on 4-Mercapto-2-(2-oxopropyl)mandelic acid

4-Mercapto-2-(2-Oxopropyl)Mandelic Acid: A Comprehensive Overview

4-Mercapto-2-(2-Oxopropyl)Mandelic Acid, identified by the CAS No. 1805681-57-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and advanced materials. The name itself highlights key functional groups: the mercapto (-SH) group at the 4-position and the oxopropyl (keto group) substituent at the 2-position of the mandelic acid backbone. These functional groups endow the molecule with versatile reactivity and biological activity.

The synthesis of 4-Mercapto-2-(2-Oxopropyl)Mandelic Acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral centers present in the molecule. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical processes in modern drug discovery.

In terms of biological activity, 4-Mercapto-2-(2-Oxopropyl)Mandelic Acid has shown promise as a potential lead compound in antiviral and anticancer drug development. The mercapto group is known to exhibit antioxidant properties, which can be beneficial in combating oxidative stress associated with various diseases. Additionally, the oxopropyl group introduces a keto-enol tautomerism capability, which can modulate the compound's reactivity and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 4-Mercapto-2-(2-Oxopropyl)Mandelic Acid to various therapeutic targets. Molecular docking studies have revealed potential interactions with viral proteases and oncogenic kinases, suggesting its role as a potential inhibitor in these pathways. Furthermore, experimental validations using cell culture models have demonstrated its ability to induce apoptosis in cancer cells while showing minimal toxicity to normal cells.

Beyond its biological applications, 4-Mercapto-2-(2-Oxopropyl)Mandelic Acid has also found relevance in material science. Its thiol (-SH) group enables it to participate in click chemistry reactions, which are widely used for constructing supramolecular assemblies and stimuli-responsive materials. Researchers have explored its use as a building block for creating self-healing polymers and sensors with applications in environmental monitoring.

The versatility of CAS No. 1805681-57-5 lies in its ability to serve as a chiral auxiliary or a ligand in asymmetric catalysis. Recent studies have highlighted its role in facilitating enantioselective reactions, which are crucial for synthesizing complex molecules with high optical purity. This capability underscores its importance in both academic research and industrial-scale production.

In conclusion, 4-Mercapto-2-(2-Oxopropyl)Mandelic Acid, CAS No. 1805681-57-5, stands as a multifaceted compound with applications spanning drug discovery, material science, and catalysis. Its unique structure and functional groups make it a valuable tool for addressing contemporary challenges in these fields. As research continues to unravel its full potential, this compound is poised to contribute significantly to advancements in science and technology.